Cas no 61981-80-4 (1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-)

1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)- structure
61981-80-4 structure
Product Name:1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-
CAS No:61981-80-4
MF:C16H17N3
MW:251.326283216476
CID:461710
PubChem ID:12299117
Update Time:2025-04-19

1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-ethanamine, 2-(phenylmethyl)-
    • 2-(2-benzylbenzimidazol-1-yl)ethanamine
    • AKOS015937434
    • DTXSID00486128
    • 2-(2-benzyl-1H-benzimidazol-1-yl)ethanamine
    • 61981-80-4
    • Inchi: 1S/C16H17N3/c17-10-11-19-15-9-5-4-8-14(15)18-16(19)12-13-6-2-1-3-7-13/h1-9H,10-12,17H2
    • InChI Key: INGOQHDQCBYOGS-UHFFFAOYSA-N
    • SMILES: N1(CCN)C2C=CC=CC=2N=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 251.14241
  • Monoisotopic Mass: 251.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • PSA: 43.84
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